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Compound of Interest

Compound Name: MET kinase-IN-2

Cat. No.: B12421762

Audience: Researchers, scientists, and drug development professionals.

Introduction: MET kinase-IN-2 is a potent and selective, orally bioavailable inhibitor of the MET
kinase, with an IC50 of 7.4 nM.[1] The MET receptor tyrosine kinase and its ligand, hepatocyte
growth factor (HGF), play crucial roles in cell proliferation, motility, survival, and angiogenesis.
[2][3] Dysregulation of the HGF/MET signaling pathway is implicated in the development and
progression of numerous solid tumors.[4][5] Accurate and consistent preparation of inhibitor
stock solutions is a critical first step for reliable and reproducible results in both in vitro and in
vivo experiments. This document provides detailed protocols for the preparation, storage, and
handling of MET kinase-IN-2 stock solutions.

Physicochemical and Potency Data

Quantitative data for MET kinase-IN-2 are summarized below.

Property Value Source(s)
Molecular Weight 562.59 g/mol [1][6]
Formula C33H27FN4Oa4 [6]

ICs0 (MET Kinase) 7.4 nM [1]

2.9 -4.5 uM (U-87 MG, NIH-
ICs0 (Cell-based) HA460, HT-29, MKN-45) [1]
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MET Signaling Pathway

The MET receptor, upon binding its ligand HGF, dimerizes and autophosphorylates, activating
downstream signaling cascades like the RAS-MAPK and PI3K-AKT pathways, which drive cell
growth, survival, and migration.[3][4] MET kinase-IN-2 inhibits this process by blocking the

kinase activity of MET.
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Caption: The HGF/MET signaling pathway and the inhibitory action of MET kinase-IN-2.
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Experimental Protocols

Materials and Equipment
e MET kinase-IN-2 powder (e.g., MedChemExpress, HY-131065)

¢ Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade (e.g., Sigma-Aldrich, D2650)
 Sterile microcentrifuge tubes (1.5 mL) or cryovials

» Pipettes and sterile, filtered pipette tips

e Analytical balance

» Vortex mixer

e Optional: Ultrasonic bath

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations
accordingly for different desired concentrations.

Calculation: To prepare a 10 mM stock solution, the required mass of MET kinase-IN-2 (MW =
562.59 g/mol ) is calculated using the formula: Mass (g) = Concentration (mol/L) x Volume (L) %
Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution: Mass (mg) = 0.01 mol/L x 0.001 L x
562.59 g/mol x 1000 mg/g = 5.626 mg

Procedure:

» Weighing the Compound: Before opening, briefly centrifuge the vial containing the MET
kinase-IN-2 powder at low speed (e.g., 1000 x g for 1-3 minutes) to ensure all the powder is
at the bottom of the vial.[7]

o Carefully weigh out 5.63 mg of the powder and transfer it to a sterile microcentrifuge tube or
vial.
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e Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the
compound.

 Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the
powder. If dissolution is difficult, gentle warming in a 37°C water bath for 5-10 minutes or
brief sonication in an ultrasonic bath can aid the process.[8] Visually inspect the solution to
ensure there are no visible particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile
microcentrifuge tubes or cryovials.[9]

e Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), and the date of preparation.

Workflow for Stock Solution Preparation

Caption: Workflow for preparing MET kinase-IN-2 stock solution.

Storage and Stability

Proper storage is essential to maintain the activity of the inhibitor.

Storage ]
Form Duration Notes
Temperature
Powder -20°C Up to 3 years Keep desiccated.
Stock Solution in Avoid repeated
-20°C Up to 1 month
DMSO freeze-thaw cycles.[9]
Stock Solution in Preferred for long-
-80°C Up to 6 months
DMSO term storage.[9]

Handling Guidelines:

e Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is critical.[9]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.apexbt.com/trametinib-dmso-solvate.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b12421762?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Working Dilutions: For cell-based assays, dilute the DMSO stock solution directly into the
culture medium. The final concentration of DMSO should typically be less than 0.5% to
minimize cytotoxicity.[9]

o Controls: Always include a vehicle control (culture medium with the same final concentration
of DMSO) in your experiments to account for any effects of the solvent.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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